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Compound of Interest

Compound Name: Nonadecaprenal (C95)

Cat. No.: B15552895

Get Quote

Disclaimer: Nonadecaprenal (C95) is not a standard recognized chemical. This document

provides guidance based on the general safety protocols for hazardous aldehydes.

Researchers must consult a certified safety professional and review any available specific

handling information before working with any novel or uncharacterized substance.

This guide provides essential safety and logistical information for the handling, storage, and

disposal of Nonadecaprenal (C95), a potent aldehyde. Adherence to these protocols is critical

to ensure the safety of all laboratory personnel.

Personal Protective Equipment (PPE)
Proper selection and use of PPE are the first line of defense against exposure to

Nonadecaprenal (C95). The following table summarizes the minimum required PPE.
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Protection Type Specification Material/Standard Purpose

Hand Protection

Chemical-resistant

gloves, disposable.

Double-gloving is

required.

Nitrile or Neoprene

(minimum 8 mil

thickness)

Prevents skin contact

and absorption.

Eye Protection

Safety goggles with

side shields or a full-

face shield.

ANSI Z87.1 certified
Protects eyes from

splashes and vapors.

Body Protection
Flame-resistant lab

coat, fully buttoned.
Nomex or equivalent

Protects against

splashes and fire

hazards.

Respiratory Protection

Use in a certified

chemical fume hood is

mandatory.

N/A
Prevents inhalation of

hazardous vapors.

Handling and Storage
2.1. General Handling

All work with Nonadecaprenal (C95) must be conducted within a certified chemical fume

hood with a face velocity of at least 100 feet per minute.

An emergency eyewash and safety shower must be readily accessible within the work area.

Avoid direct contact with skin, eyes, and clothing.

Use only compatible and clean laboratory equipment (e.g., glass, stainless steel).

2.2. Storage

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area, away from sources of ignition.

Store separately from oxidizing agents, strong bases, and reducing agents.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b15552895/docs?utm_src=pdf-body#standard-operating-procedure-handling-and-safety-for-nonadecaprenal-c95
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552895?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Workflow
The following diagram outlines the standard workflow for handling Nonadecaprenal (C95) from

receipt to disposal.
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Caption: Workflow for handling Nonadecaprenal (C95).
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Emergency Procedures
4.1. Spill Response

Evacuate: Immediately evacuate the affected area and alert nearby personnel.

Isolate: Close the fume hood sash and restrict access to the spill area.

Report: Notify the laboratory supervisor and the institutional safety office.

Clean-up (if trained):

Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled waste container.

Decontaminate the spill area with a suitable cleaning agent.

4.2. Personnel Exposure

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open.

Inhalation: Move the individual to fresh air.

Ingestion: Do not induce vomiting.

In all cases of exposure, seek immediate medical attention after initial decontamination.

Disposal Plan
All waste materials contaminated with Nonadecaprenal (C95) are considered hazardous

waste.
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Liquid Waste: Collect in a designated, sealed, and clearly labeled waste container.

Solid Waste: (e.g., contaminated gloves, absorbent materials) Collect in a separate, sealed,

and clearly labeled waste container.

Disposal: All waste must be disposed of through the institution's hazardous waste

management program. Do not dispose of down the drain.

This standard operating procedure is intended to provide a framework for the safe handling of

Nonadecaprenal (C95). It is not a substitute for a thorough risk assessment and consultation

with safety professionals. Always prioritize safety and adhere to all institutional and regulatory

guidelines.

To cite this document: BenchChem. [Standard Operating Procedure: Handling and Safety for
Nonadecaprenal (C95)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552895/docs#standard-operating-procedure-
handling-and-safety-for-nonadecaprenal-c95]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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